N-(1-ethylpiperidin-4-yl)-2-(2-fluorophenyl)acetamide

• IUPAC Name: N-(1-ethylpiperidin-4-yl)-2-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C15H21FN2O/c1-2-18-9-7-13(8-10-18)17-15(19)11-12-5-3-4-6-14(12)16/h3-6,13H,2,7-11H2,1H3,(H,17,19)
• InChI Key: FNGYWEOKIDDPSP-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)NC(=O)CC2=CC=CC=C2F
• Molecular Formula: C15H21FN2O
• Molecular Weight: 264.34 g/mol

Description

N-(1-ethylpiperidin-4-yl)-2-(2-fluorophenyl)acetamide is a chemical compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique structure, which includes a piperidine ring substituted with an ethyl group and an acetamide moiety attached to a fluorophenyl group. Its distinct chemical properties make it a subject of study in medicinal chemistry, pharmacology, and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-ethylpiperidin-4-yl)-2-(2-fluorophenyl)acetamide typically involves a multi-step process. One common method starts with the preparation of the piperidine ring, followed by the introduction of the ethyl group. The next step involves the acylation of the piperidine ring with 2-fluorophenylacetic acid or its derivatives. The reaction conditions often require the use of catalysts, solvents, and specific temperature controls to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to optimize efficiency and cost-effectiveness. The use of automated systems and advanced analytical techniques ensures consistent quality and adherence to regulatory standards.

Chemical Reactions Analysis

Types of Reactions

N-(1-ethylpiperidin-4-yl)-2-(2-fluorophenyl)acetamide undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and organometallic compounds (e.g., Grignard reagents).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or alkanes.

Scientific Research Applications

N-(1-ethylpiperidin-4-yl)-2-(2-fluorophenyl)acetamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It serves as a probe to study biological processes and interactions.

Medicine: It is investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(1-ethylpiperidin-4-yl)-2-(2-fluorophenyl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may modulate the activity of these targets, leading to changes in cellular signaling pathways and physiological responses. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

N-(1-ethylpiperidin-4-yl)-2-(2-fluorophenyl)acetamide can be compared with other similar compounds, such as:

• N-(1-methylpiperidin-4-yl)-2-(2-fluorophenyl)acetamide
• N-(1-ethylpiperidin-4-yl)-2-(3-fluorophenyl)acetamide
• N-(1-ethylpiperidin-4-yl)-2-(2-chlorophenyl)acetamide

These compounds share structural similarities but differ in their substituents, which can lead to variations in their chemical properties and biological activities